Cas no 2322619-49-6 (Methanone, [5-(1,3-dioxolan-2-yl)-2-thienyl](3,4,5-trifluorophenyl)-)

• Product Name: Methanone, [5-(1,3-dioxolan-2-yl)-2-thienyl](3,4,5-trifluorophenyl)-
• CAS No: 2322619-49-6
• MF: C₁₄H₉F₃O₃S
• MW: 314.279673337936
• MDL: MFCD07782985
• CID: 5194514
• Update Time: 2026-03-05

Methanone, [5-(1,3-dioxolan-2-yl)-2-thienyl](3,4,5-trifluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [5-(1,3-dioxolan-2-yl)-2-thienyl](3,4,5-trifluorophenyl)-

• MDL： MFCD07782985
• Inchi： 1S/C14H9F3O3S/c15-8-5-7(6-9(16)12(8)17)13(18)10-1-2-11(21-10)14-19-3-4-20-14/h1-2,5-6,14H,3-4H2
• InChI Key： IGONMTMACONOSV-UHFFFAOYSA-N
• SMILES： C(C1SC(C2OCCO2)=CC=1)(C1=CC(F)=C(F)C(F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methanone, [5-(1,3-dioxolan-2-yl)-2-thienyl](3,4,5-trifluorophenyl)-

Professional Introduction to Methanone, [5-(1,3-dioxolan-2-yl)-2-thienyl](3,4,5-trifluorophenyl)

Methanone, specifically the compound with the CAS number 2322619-49-6, represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound, featuring a complex structure that includes a 1,3-dioxolan-2-yl moiety and a 2-thienyl group linked to a 3,4,5-trifluorophenyl ring, has garnered significant attention due to its unique chemical properties and potential applications in medicinal chemistry.

The structural composition of this methanone derivative is highly intriguing from a synthetic chemistry perspective. The presence of the 1,3-dioxolan-2-yl group suggests a potential for ring-opening reactions and modifications, which could be exploited to develop novel derivatives with tailored biological activities. Meanwhile, the 2-thienyl substituent introduces a sulfur-containing heterocycle, known for its role in various biologically active compounds. The combination of these elements with the electron-withdrawing nature of the 3,4,5-trifluorophenyl group creates a molecule with distinct electronic and steric properties that could influence its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing heterocyclic structures. The thiophene ring in this compound is particularly noteworthy, as it is a common motif in many bioactive natural products and synthetic drugs. For instance, thiophene derivatives have been investigated for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of the 1,3-dioxolan-2-yl group into this framework may further enhance these properties by introducing additional functional sites for molecular recognition.

The 3,4,5-trifluorophenyl moiety adds another layer of complexity to this molecule. Fluorinated aromatic rings are frequently employed in drug design due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The fluorine atoms in this compound can participate in various non-covalent interactions with biological targets, potentially improving the compound's efficacy and selectivity. This feature makes it particularly interesting for developing next-generation pharmaceuticals where precise control over molecular interactions is crucial.

The synthesis of Methanone, [5-(1,3-dioxolan-2-yl)-2-thienyl](3,4,5-trifluorophenyl) presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involving the introduction and functionalization of these distinct structural elements requires careful planning and optimization. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions could be employed to construct the core framework efficiently. Additionally, protecting group strategies may be necessary to ensure selective transformations at different reactive sites within the molecule.

The pharmacological evaluation of this compound is an area ripe for exploration. Given its unique structural features, it is likely to exhibit distinct mechanisms of action compared to more conventional molecules. Preclinical studies could focus on assessing its activity against various disease targets by leveraging high-throughput screening technologies and computational modeling approaches. The integration of experimental data with molecular simulations can provide valuable insights into how this compound interacts with biological systems at the molecular level.

The potential applications of Methanone extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for use in materials science and agrochemicals as well. For example, the combination of heterocyclic moieties and fluorinated aromatic rings could lead to novel materials with enhanced stability or specific functionalities. Furthermore, its structural complexity might make it an attractive scaffold for developing innovative agrochemicals designed to address emerging challenges in crop protection.

In conclusion, Methanone with the CAS number 2322619-49-6, featuring the key structural elements [5-(1,3-dioxolan-2-yl)-2-thienyl](3,4,5-trifluorophenyl), represents a compelling subject of study in chemical research. Its complex architecture offers numerous possibilities for further development through both synthetic chemistry and pharmacological investigation. As our understanding of molecular interactions continues to evolve，this compound stands out as a valuable asset for researchers aiming to discover new therapeutic agents or advanced materials.